Cas no 441-97-4 (1,7-Dimethyl-9H-fluoren-9-one)

• Product Name: 1,7-Dimethyl-9H-fluoren-9-one
• CAS No: 441-97-4
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• CID: 5730690
• PubChem ID: 12310195
• Update Time: 2025-11-06

1,7-Dimethyl-9H-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

• 1,7-Dimethyl-9H-fluoren-9-one
• SCHEMBL8671675
• starbld0026175
• 441-97-4

• Inchi： 1S/C15H12O/c1-9-6-7-11-12-5-3-4-10(2)14(12)15(16)13(11)8-9/h3-8H,1-2H3
• InChI Key： HAAMILCZBFBQIH-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2C2C=CC=C(C)C=21

Computed Properties

• Exact Mass: 208.088815002g/mol
• Monoisotopic Mass: 208.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1,7-Dimethyl-9H-fluoren-9-one

Introduction to 1,7-Dimethyl-9H-fluoren-9-one (CAS No. 441-97-4)

1,7-Dimethyl-9H-fluoren-9-one, also known by its CAS number 441-97-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound belongs to the class of fluorenone derivatives and is characterized by its unique molecular structure and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1,7-Dimethyl-9H-fluoren-9-one, highlighting the latest research findings and its significance in various scientific domains.

Chemical Structure and Properties

The molecular formula of 1,7-Dimethyl-9H-fluoren-9-one is C₁₆H₁₂O, with a molecular weight of approximately 220.26 g/mol. The compound features a fluorene core with two methyl groups attached at the 1 and 7 positions, and a ketone group at the 9 position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule. For instance, 1,7-Dimethyl-9H-fluoren-9-one exhibits excellent thermal stability and solubility in common organic solvents such as dichloromethane, toluene, and ethanol. These properties make it an attractive candidate for various synthetic transformations and material applications.

Synthesis Methods

The synthesis of 1,7-Dimethyl-9H-fluoren-9-one has been extensively studied in the literature. One of the most common methods involves the condensation of 1,7-dimethylfluorene with an appropriate ketone or aldehyde under acidic conditions. This reaction typically proceeds via a Friedel-Crafts acylation mechanism, followed by oxidation to form the ketone functionality. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes using catalysts such as metal nanoparticles or solid acid catalysts. These methods not only reduce waste generation but also improve the overall yield and purity of the final product.

Spectral Analysis

The characterization of 1,7-Dimethyl-9H-fluoren-9-one is crucial for confirming its identity and purity. Various spectroscopic techniques are employed for this purpose. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the C=O stretch (around 1680 cm^-1) and C-H stretches (around 3000 cm^-1). Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for the methyl groups at δ 2.50 ppm and the aromatic protons at δ 7.50 ppm. Mass spectrometry (MS) confirms the molecular weight and helps identify any impurities or side products.

Applications in Materials Science

1,7-Dimethyl-9H-fluoren-9-one has found numerous applications in materials science due to its excellent photophysical properties. It serves as a building block for constructing luminescent materials with high quantum yields and tunable emission wavelengths. For example, researchers have used this compound to develop organic light-emitting diodes (OLEDs) with improved efficiency and stability. The ability to fine-tune the electronic properties by modifying the substituents on the fluorene core makes it a valuable component in designing advanced optoelectronic devices.

Pharmaceutical Applications

In pharmaceutical research, 1,7-Dimethyl-9H-fluoren-9-one has shown promise as a lead compound for drug discovery. Its unique structural features make it suitable for developing small molecule inhibitors targeting specific biological pathways. Recent studies have explored its potential as an inhibitor of protein-protein interactions (PPIs), which are involved in various diseases such as cancer and neurodegenerative disorders. Additionally, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, opening new avenues for therapeutic applications.

Toxicology and Safety Considerations

The safety profile of 1,7-Dimethyl-9H-fluoren-9-one is an important aspect that must be considered in both industrial and laboratory settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact and inhalation of vapors. Toxicological studies have shown that it has low acute toxicity but may cause irritation to eyes and skin upon prolonged exposure. Therefore, it is recommended to use personal protective equipment (PPE) such as gloves and goggles when working with this compound.

Conclusion

In conclusion, 1,7-Dimethyl-9H-fluoren-9-one (CAS No. 441-97-4) is a multifaceted organic compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique chemical structure endows it with desirable properties such as thermal stability, solubility, and photoluminescence. The ongoing research into its synthesis methods and potential applications continues to expand its utility in various scientific domains. As new advancements emerge, this compound is likely to play an increasingly important role in driving innovation across multiple industries.